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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-[(4-Fluorophenyl)ethynyl]aniline, a diarylacetylene derivative, represents a molecule of
significant interest in the fields of medicinal chemistry and materials science. Its structure,
featuring a fluorinated phenyl ring connected to an aniline moiety via an ethynyl linker, provides
a unique combination of electronic properties and synthetic versatility. The presence of the
fluorine atom can modulate physicochemical characteristics such as lipophilicity, metabolic
stability, and binding interactions with biological targets, making it an attractive scaffold for the
design of novel therapeutic agents.[1][2] The aniline functional group serves as a key synthetic
handle for further molecular elaboration, while the rigid ethynyl linker provides a defined spatial
orientation for the two aromatic rings.

This technical guide provides a comprehensive overview of 3-[(4-
Fluorophenyl)ethynyl]aniline, including its chemical identity, physicochemical properties, a
detailed synthetic protocol, potential applications in drug discovery, and essential safety and
handling information.
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Chemical Identity and Physicochemical Properties

The core identity of this molecule is established by its CAS number and molecular formula.
While extensive experimental data for this specific compound is not readily available in public
literature, its properties can be inferred from closely related analogs and computational

predictions.
Property Value Reference
CAS Number 138781-97-2 [3]
Molecular Formula Ci14H10FN [3]
Molecular Weight 211.23 g/mol [3]
Appearance Predicted to be a solid at room IrTferred from similar
temperature diarylacetylene compounds
Melting Point Not available
Boiling Point Not available

Expected to be soluble in
common organic solvents
Solubility (e.g., DMSO, DMF, THF, ethyl

Inferred from related aromatic

) compounds
acetate) and sparingly soluble
in water.
SMILES Nclccec(cl)C#Cclccce(F)ccl [3]

Synthesis of 3-[(4-Fluorophenyl)ethynyl]aniline

The most direct and efficient method for the synthesis of 3-[(4-Fluorophenyl)ethynyl]aniline
is the Sonogashira cross-coupling reaction. This palladium- and copper-catalyzed reaction
forms a carbon-carbon bond between a terminal alkyne and an aryl halide.[4] In this case, the
coupling of 3-iodoaniline with 1-ethynyl-4-fluorobenzene is the most plausible and efficient
route.

Proposed Synthetic Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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